Cas no 1805890-88-3 (1-Bromo-1-(2-(difluoromethoxy)-4-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(difluoromethoxy)-4-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1805890-88-3
• MF: C₁₁H₈BrF₅O₃
• MW: 363.075440406799
• CID: 4970988
• Update Time: 2025-10-29

1-Bromo-1-(2-(difluoromethoxy)-4-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(difluoromethoxy)-4-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O3/c1-5(18)9(12)7-3-2-6(20-11(15,16)17)4-8(7)19-10(13)14/h2-4,9-10H,1H3
• InChI Key： WKHSUDNHFMVELW-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1OC(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 4.5
• Topological Polar Surface Area: 35.5

Additional information on 1-Bromo-1-(2-(difluoromethoxy)-4-(trifluoromethoxy)phenyl)propan-2-one

1-Bromo-1-(2-(difluoromethoxy)-4-(trifluoromethoxy)phenyl)propan-2-one

The compound 1-Bromo-1-(2-(difluoromethoxy)-4-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805890-88-3) is a highly specialized organic compound with significant applications in modern chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom, a propanone group, and two fluorinated methoxy substituents on the aromatic ring. The presence of these functional groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel drugs and agrochemicals.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug stability, bioavailability, and selectivity. The difluoromethoxy and trifluoromethoxy groups in this compound contribute to its high lipophilicity and resistance to metabolic degradation, making it an attractive candidate for drug design. Researchers have utilized this compound as a key intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases.

The synthesis of 1-Bromo-1-(2-(difluoromethoxy)-4-(trifluoromethoxy)phenyl)propan-2-one involves a multi-step process that typically begins with the bromination of a suitable precursor. Advanced techniques such as metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have been employed to optimize the production process, ensuring high yields and purity. These methods not only enhance the efficiency of the synthesis but also minimize environmental impact by reducing waste generation.

In terms of applications, this compound has shown promise in the development of selective serotonin reuptake inhibitors (SSRIs) and other psychoactive drugs. Its ability to modulate neurotransmitter activity makes it a valuable tool in addressing mental health disorders such as depression and anxiety. Furthermore, its role as an intermediate in the synthesis of herbicides has been explored, demonstrating its versatility across different fields of chemical research.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular modeling studies have revealed that the trifluoromethoxy group significantly influences the compound's solubility and permeability across biological membranes. These insights have guided the design of more effective drug delivery systems, ensuring that the compound can reach its intended target sites within the body efficiently.

The environmental impact of 1-Bromo-1-(2-(difluoromethoxy)-4-(trifluoromethoxy)phenyl)propan-2-one has also been a focus of recent research. Studies have shown that while it is stable under normal conditions, it undergoes rapid degradation under specific environmental conditions such as UV light exposure or microbial action. This information is crucial for determining safe handling practices and disposal methods to minimize ecological risks.

In conclusion, 1-Bromo-1-(2-(difluoromethoxy)-4-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1805890-88-3) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it an essential building block in modern chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific innovation.